Cas no 496777-81-2 (2-(ethylsulfanyl)-1-4-(piperidine-1-sulfonyl)benzoyl-1H-1,3-benzodiazole)

• Product Name: 2-(ethylsulfanyl)-1-4-(piperidine-1-sulfonyl)benzoyl-1H-1,3-benzodiazole
• CAS No: 496777-81-2
• MF: C₂₁H₂₃N₃O₃S₂
• MW: 429.555622339249
• CID: 5014524
• Update Time: 2025-06-10

2-(ethylsulfanyl)-1-4-(piperidine-1-sulfonyl)benzoyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• (2-(ethylthio)-1H-benzo[d]imidazol-1-yl)(4-(piperidin-1-ylsulfonyl)phenyl)methanone
• MLS000577028
• Cambridge id 7358293
• Oprea1_473107
• Oprea1_741819
• HMS2452A24
• STK806941
• SMR000198108
• ST50776403
• 2-ethylthiobenzimidazolyl 4-(piperidylsulfonyl)phenyl ketone
• 2-(ethylthio)-1-[4-(1-piperidinylsulfonyl)benzoyl]-1H-benzimidazole
• [2-(ethylsulfanyl)-1H-benzimidazol-1-yl][4-(piperidin-1-ylsulfonyl)phenyl]methanone
• 2-(ethylsulfanyl)-1-4-(piperidine-1-sulfonyl)benzoyl-1H-1,3-benzodiazole

• Inchi： 1S/C21H23N3O3S2/c1-2-28-21-22-18-8-4-5-9-19(18)24(21)20(25)16-10-12-17(13-11-16)29(26,27)23-14-6-3-7-15-23/h4-5,8-13H,2-3,6-7,14-15H2,1H3
• InChI Key： WRBCZEITYJRWMJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(N2C(=NC3C=CC=CC2=3)SCC)=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 667
• XLogP3: 4.2
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(ethylsulfanyl)-1-4-(piperidine-1-sulfonyl)benzoyl-1H-1,3-benzodiazole

Introduction to 2-(ethylsulfanyl)-1-4-(piperidine-1-sulfonyl)benzoyl-1H-1,3-benzodiazole (CAS No. 496777-81-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-(ethylsulfanyl)-1-4-(piperidine-1-sulfonyl)benzoyl-1H-1,3-benzodiazole, identified by its CAS number 496777-81-2, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural framework, featuring a benzoyl moiety linked to a benzodiazole core and sulfonamide functionalities, positions it as a versatile scaffold for further derivatization and exploration of biological activities.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The benzodiazole scaffold, in particular, is well-documented for its pharmacological properties, including anxiolytic, sedative, and muscle relaxant effects. The introduction of sulfonamide and piperidine groups into this framework introduces additional binding pockets and interaction possibilities with biological targets, making it an attractive system for medicinal chemists.

In the context of current research, the 2-(ethylsulfanyl)-1-4-(piperidine-1-sulfonyl)benzoyl-1H-1,3-benzodiazole (CAS No. 496777-81-2) has been explored for its potential as a modulator of various biological pathways. One particularly intriguing area of investigation is its interaction with G protein-coupled receptors (GPCRs), which are critical targets for a wide range of therapeutic interventions. The sulfonamide group in this molecule can serve as a hydrogen bond acceptor, facilitating specific interactions with receptor residues, while the piperidine moiety may enhance solubility and metabolic stability.

Moreover, the benzoyl group attached to the benzodiazole core provides another site for functionalization, allowing chemists to introduce additional pharmacophores or tags for imaging and diagnostic purposes. This dual functionality makes the compound particularly useful in structure-based drug design and high-throughput screening campaigns aimed at identifying novel lead compounds.

Recent studies have also demonstrated the compound's potential as an anti-inflammatory agent. The sulfonamide group has been shown to exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade. By modulating these pathways, 2-(ethylsulfanyl)-1-4-(piperidine-1-sulfonyl)benzoyl-1H-1,3-benzodiazole (CAS No. 496777-81-2) may offer a new approach to treating chronic inflammatory conditions without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the compound's potential as an antiviral agent. The benzodiazole core has been reported to interfere with viral replication by inhibiting key enzymes involved in viral polymerization and assembly. Additionally, the sulfonamide group can be modified to enhance binding affinity to viral proteins, providing a dual mechanism of action against viral infections. Preliminary in vitro studies have shown promising results in reducing viral load in cell culture models, suggesting that further development could yield novel antiviral therapies.

The synthesis of 2-(ethylsulfanyl)-1-4-(piperidine-1-sulfonyl)benzoyl-1H-1,3-benzodiazole (CAS No. 496777-81-2) presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with modern catalytic approaches have enabled chemists to construct the desired scaffold efficiently while maintaining high purity standards.

In conclusion, 2-(ethylsulfanyl)-1-4-(piperidine-1-sulfonyl)benzoyl-1H-1,3-benzodiazole (CAS No. 496777-81-2) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers investigating GPCRs, inflammation, and viral infections. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.